Cas no 1251631-10-3 (2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide)

• Product Name: 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide
• CAS No: 1251631-10-3
• MF: C₁₉H₂₂FN₃O₄S
• MW: 407.459086894989
• CID: 6400387
• PubChem ID: 49667052
• Update Time: 2025-07-17

2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide
• 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(3-fluorophenyl)acetamide
• F3406-9478
• 2-(5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3-fluorophenyl)acetamide
• 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(3-fluorophenyl)acetamide
• AKOS021971016
• 1251631-10-3

• Inchi： 1S/C19H22FN3O4S/c20-15-6-5-7-16(12-15)21-18(24)14-22-13-17(8-9-19(22)25)28(26,27)23-10-3-1-2-4-11-23/h5-9,12-13H,1-4,10-11,14H2,(H,21,24)
• InChI Key： JHAQJPCFNFXUDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC=C(C=2)F)=O)C=1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 407.13150553g/mol
• Monoisotopic Mass: 407.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide

Research Briefing on 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide (CAS: 1251631-10-3)

The compound 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide (CAS: 1251631-10-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which combines an azepane sulfonyl group with a fluorophenyl acetamide moiety. These structural elements contribute to its ability to interact with specific biological targets, particularly in the context of kinase inhibition. Preliminary data suggest that this compound exhibits potent inhibitory activity against a subset of protein kinases, making it a potential lead for the development of novel therapeutics in oncology and inflammatory diseases.

In vitro and in vivo studies have demonstrated that 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics are critical for its progression into preclinical development. Additionally, the compound has shown selectivity for its intended targets, minimizing off-target effects and reducing the likelihood of adverse side effects.

One of the most significant findings from recent research is the compound's ability to modulate key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. This inhibition leads to reduced tumor growth and increased apoptosis in cancer cell lines, suggesting its potential as an anti-cancer agent.

Further investigations are underway to explore the full therapeutic potential of this compound. Researchers are particularly interested in its application in combination therapies, where it may enhance the efficacy of existing treatments. Additionally, efforts are being made to optimize its chemical structure to improve potency and reduce toxicity. These studies are expected to provide valuable insights into the compound's mechanism of action and its potential clinical applications.

In conclusion, 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(3-fluorophenyl)acetamide represents a promising avenue for drug development in the fields of oncology and inflammation. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic profile, make it a compelling candidate for further investigation. Future research will focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.